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Compound of Interest

Compound Name:
N-(cyclopropylmethyl)-4-fluoro-3-

methylaniline

CAS No.: 1341914-66-6

Cat. No.: B1468025

Get Quote

Technical Monograph: 4-Fluoro-3-methylaniline
A Critical Intermediate for Type II Kinase Inhibitor
Design
Executive Summary
4-Fluoro-3-methylaniline (also known as 5-amino-2-fluorotoluene) is a privileged

pharmacophore in modern medicinal chemistry. It is primarily utilized as a building block for

Type II kinase inhibitors, where it serves as the "tail" moiety in diaryl urea or amide scaffolds.

The structural synergy of this intermediate is twofold:

Electronic Modulation: The fluorine atom at the para-position (relative to the aniline nitrogen's

original attachment point in the parent toluene) exerts a strong inductive electron-

withdrawing effect (-I), modulating the pKa of the amine and the hydrogen-bond donor

capability of downstream amides/ureas.
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Steric & Metabolic Control: The meta-methyl group provides a specific steric vector that can

fill hydrophobic pockets (e.g., the allosteric "selectivity pocket" in kinases) while

simultaneously blocking potential metabolic oxidation at the benzylic position if it were

unsubstituted.

Chemical Profile & Properties[1][2][3][4][5][6]
Property Specification

CAS Number 452-69-7

IUPAC Name 4-Fluoro-3-methylaniline

Synonyms
5-Amino-2-fluorotoluene; 3-Methyl-4-

fluoroaniline

Molecular Formula C₇H₈FN

Molecular Weight 125.14 g/mol

Appearance Off-white to light brown crystalline solid

Melting Point 34–38 °C

Boiling Point 85–86 °C (at 9 mmHg)

pKa (Conjugate Acid) ~3.8 (Lower than aniline due to F-substitution)

Solubility
Soluble in DCM, EtOAc, MeOH; sparingly

soluble in water

Synthesis of the Intermediate
The industrial preparation of 4-fluoro-3-methylaniline relies on the regioselective nitration of 2-

fluorotoluene followed by reduction. This route is preferred over starting from 4-fluoroaniline

due to the directing effects required to install the methyl group.

Step 1: Regioselective Nitration
Reaction: 2-Fluorotoluene + HNO₃/H₂SO₄ → 2-Fluoro-5-nitrotoluene

Rationale: The fluorine atom is an ortho/para director (due to resonance lone pair donation),

and the methyl group is also an ortho/para director.
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Regiochemistry:

Position 5 (para to F, meta to Me) is electronically favored.

Position 4 (para to Me, meta to F) is less favored due to the strong directing power of F.

Position 3 (ortho to F) is sterically crowded.

Result: The 5-nitro isomer is the major product (>90% selectivity under optimized

conditions).

Step 2: Reduction
Reaction: 2-Fluoro-5-nitrotoluene + H₂/Pd-C (or Fe/NH₄Cl) → 4-Fluoro-3-methylaniline

Protocol Choice: Catalytic hydrogenation is cleaner for pharmaceutical grades (avoiding iron

residues), but iron/acid reduction is robust for cost-effective bulk manufacturing.

Synthesis Workflow Diagram

2-Fluorotoluene
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Regioselective (Pos 5) Reduction
(H2, Pd/C, MeOH)

Nitro Reduction 4-Fluoro-3-methylaniline
(Target Intermediate)

Yield >85%

Click to download full resolution via product page

Figure 1: Synthetic route for 4-fluoro-3-methylaniline starting from 2-fluorotoluene.

Pharmaceutical Application: Type II Kinase Inhibitors
This aniline is a key reagent in synthesizing Diaryl Urea kinase inhibitors (analogous to

Sorafenib or Regorafenib). In these drugs, the urea linker binds to the Asp-Phe-Gly (DFG) motif

in the kinase activation loop, locking the protein in an inactive conformation (DFG-out).

The Role of 4-Fluoro-3-methylaniline: It forms the "hydrophobic tail" that occupies the allosteric

pocket created by the DFG-out shift. The 3-methyl group provides a crucial hydrophobic

anchor, while the 4-fluoro group modulates metabolic stability.

Experimental Protocol: Urea Formation
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Objective: Synthesis of a diaryl urea via isocyanate coupling. Reaction: 4-Fluoro-3-

methylaniline + Aryl Isocyanate → Diaryl Urea

Materials:

4-Fluoro-3-methylaniline (1.0 eq)

Target Aryl Isocyanate (e.g., 4-chloro-3-(trifluoromethyl)phenyl isocyanate) (1.0 eq)

Dichloromethane (DCM) (Anhydrous)

Triethylamine (Catalytic, optional)

Step-by-Step Methodology:

Preparation: Charge a flame-dried round-bottom flask with 4-Fluoro-3-methylaniline (10

mmol) and anhydrous DCM (50 mL). Maintain under N₂ atmosphere.

Addition: Cool the solution to 0°C. Add the Aryl Isocyanate (10 mmol) dropwise over 15

minutes.

Note: The reaction is exothermic. Control temperature to prevent side reactions (e.g.,

biuret formation).

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–12 hours.

Monitoring: Check progress via TLC (Hexane:EtOAc 7:3) or LC-MS. The urea product

typically precipitates out of DCM.

Work-up:

If precipitate forms: Filter the solid, wash with cold DCM (2 x 10 mL), and dry under

vacuum.

If soluble: Concentrate solvent to ~10 mL, add Hexane to induce precipitation, then filter.

Purification: Recrystallize from Ethanol/Water or purify via flash chromatography if

necessary.
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Mechanism of Action (Kinase Binding)
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Figure 2: Pharmacophore mapping of the aniline moiety within a Type II Kinase Inhibitor

binding site.

Quality Control & Safety
Impurity Profiling
When sourcing or synthesizing this intermediate, specific regioisomers must be controlled:

Isomer A: 2-Fluoro-4-methylaniline (Result of nitration at position 4).

Isomer B: 4-Fluoro-2-methylaniline (Starting material impurity).

Detection: GC-MS is preferred over HPLC for isomeric separation due to the volatility and

similar polarity of the isomers.
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Safety & Handling (E-E-A-T)
Hazards: Toxic by inhalation and ingestion. Causes skin irritation (H315) and serious eye

irritation (H319).

Handling: Use only in a chemical fume hood. Wear nitrile gloves and safety goggles.

Storage: Store under inert gas (Argon/Nitrogen) to prevent oxidation of the amine, which

leads to darkening (formation of azo/azoxy species).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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